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Compound of Interest

Compound Name:
Hexaethylene glycol dimethyl

ether

Cat. No.: B085791 Get Quote

Application Notes and Protocols for
Hexaethylene Glycol Dimethyl Ether Solutions
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures and protocols for the preparation of

solutions using Hexaethylene glycol dimethyl ether (HEGDME). This document is intended

to serve as a comprehensive guide for laboratory personnel in research and drug development

settings.

Physicochemical Properties
Hexaethylene glycol dimethyl ether, also known as Hexaglyme, is a high-boiling, aprotic, and

polar solvent. Its chemical and physical properties make it a versatile solvent for a variety of

applications, including organic synthesis, and as an excipient in pharmaceutical formulations.

[1]
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Property Value Reference

CAS Number 1072-40-8 [1]

Molecular Formula C14H30O7 [1]

Molecular Weight 310.38 g/mol [1]

Appearance Colorless liquid Biosynth

Density 1.02 g/cm³ [1]

Boiling Point 359 °C at 760 mmHg Chemsrc

Flash Point 136.5 °C Chemsrc

Solubility

Miscible with water and

common organic solvents.

Slightly soluble in Chloroform

and Methanol.

ChemicalBook, Diethylene

glycol dimethyl ether -

atamankimya.com

Purity Typically ≥98% [2]

Safety and Handling
Proper safety precautions are essential when handling Hexaethylene glycol dimethyl ether.
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Aspect Recommendation Reference

Personal Protective Equipment

(PPE)

Wear protective gloves,

clothing, and eye protection.
[3]

Handling

Use in a well-ventilated area.

Avoid inhalation of vapor. Keep

away from heat, sparks, and

open flames.

[3]

Storage

Store in a tightly sealed

container in a dry, well-

ventilated place.

Recommended storage at

<-15°C and protected from

light. Some suppliers

recommend room temperature

storage.

Biosynth, Sigma-Aldrich

Hazards

May form explosive peroxides.

May damage fertility or the

unborn child.

[3][4]

Applications in Research and Drug Development
Hexaethylene glycol dimethyl ether is utilized in several key areas:

Solvent in Organic Chemistry: Its high boiling point and stability make it an excellent solvent

for various chemical reactions.[1]

Bioinorganic Reagent: It can form stable complexes with metal ions and organic molecules.

[1]

PROTAC Linker: HEGDME is used as a PEG-based linker in the synthesis of Proteolysis

Targeting Chimeras (PROTACs).[5]

Co-solvent for Poorly Soluble Drugs: It can be used to enhance the solubility of drug

candidates with low aqueous solubility, which is a common challenge in drug development.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/19519190/
https://pubmed.ncbi.nlm.nih.gov/19519190/
https://pubmed.ncbi.nlm.nih.gov/19519190/
https://www.pharmaexcipients.com/parenteral-excipients/excipients-in-parenteral-formulations-selection-considerations-and-effective-utilization-with-small-molecules-and-biologics/
https://www.benchchem.com/product/b085791?utm_src=pdf-body
https://www.biozol.de/en/product/usb-278802
https://www.biozol.de/en/product/usb-278802
https://www.pharmaexcipients.com/excipients-for-parenterals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Excipient in Parenteral Formulations: Due to its properties, it has potential for use in

injectable drug products.[5][6]

Experimental Protocols
Protocol 1: Preparation of a Stock Solution
This protocol describes the preparation of a 100 mM stock solution of a compound in

Hexaethylene glycol dimethyl ether.

Materials:

Hexaethylene glycol dimethyl ether (High Purity)

Compound to be dissolved

Analytical balance

Volumetric flask (appropriate size)

Pipettes

Vortex mixer or sonicator

Procedure:

Calculate the required mass of the compound:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For a 10 mL of 100 mM solution of a compound with a MW of 250 g/mol :

Mass = 0.1 mol/L x 0.01 L x 250 g/mol = 0.25 g

Weigh the compound:

Accurately weigh the calculated mass of the compound using an analytical balance.

Dissolve the compound:
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Transfer the weighed compound to the volumetric flask.

Add a small amount of HEGDME (approximately half of the final volume) to the flask.

Gently swirl the flask to dissolve the compound. If necessary, use a vortex mixer or

sonicator to aid dissolution.

Bring to final volume:

Once the compound is completely dissolved, add HEGDME to the calibration mark of the

volumetric flask.

Homogenize the solution:

Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage:

Store the stock solution in a tightly sealed, light-protected container at the appropriate

temperature as determined by the stability of the compound.

Protocol 2: Formulation of a Poorly Soluble Drug using
HEGDME as a Co-solvent
This protocol outlines a general method for using HEGDME as a co-solvent to improve the

solubility of a hydrophobic drug for in vitro testing.

Materials:

Poorly soluble drug

Hexaethylene glycol dimethyl ether

Aqueous buffer (e.g., Phosphate Buffered Saline - PBS)

Sterile microcentrifuge tubes

Pipettes
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Vortex mixer

Procedure:

Prepare a high-concentration stock solution of the drug in HEGDME:

Follow Protocol 1 to prepare a concentrated stock solution (e.g., 10 mM to 100 mM) of the

drug in 100% HEGDME.

Determine the final desired concentration of the drug and the maximum tolerated

concentration of HEGDME in the assay.

It is crucial to first determine the tolerance of the biological system (e.g., cells, enzymes) to

HEGDME. This is typically done by running a vehicle control experiment with varying

concentrations of HEGDME.

Perform serial dilutions:

To prepare the final working solution, perform a serial dilution of the drug stock solution

into the aqueous buffer.

For example, to prepare a 10 µM working solution from a 10 mM stock with a final

HEGDME concentration of 0.1%:

First, dilute the 10 mM stock 1:10 in HEGDME to get a 1 mM intermediate solution.

Then, dilute the 1 mM intermediate solution 1:100 in the aqueous buffer. This will result

in a final drug concentration of 10 µM and a final HEGDME concentration of 0.1%.

Vortexing and Observation:

Vortex the final solution thoroughly to ensure homogeneity.

Visually inspect the solution for any signs of precipitation. If precipitation occurs, the

formulation may need to be optimized by adjusting the co-solvent concentration or using

other formulation strategies.
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Visualizations
Diagram 1: Workflow for Preparing a Stock Solution
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Click to download full resolution via product page

Caption: Workflow for preparing a stock solution with HEGDME.

Diagram 2: Logical Relationship for Co-solvent
Formulation
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Caption: Logical steps for formulating a poorly soluble drug using HEGDME.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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